Cas no 918487-08-8 (4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole)

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole is a halogenated pyrazole derivative with a molecular formula of C6H6F3IN2. This compound features a pyrazole core substituted with an iodine atom at the 4-position and a methyl group at the 5-position, along with a 2,2,2-trifluoroethyl moiety at the 1-position. The presence of the iodine atom enhances its reactivity in cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethyl group contributes to increased metabolic stability and lipophilicity, which can improve bioavailability. Its well-defined structure and high purity make it suitable for use in medicinal chemistry research, particularly in the development of biologically active molecules targeting various therapeutic areas.

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole structure

918487-08-8 structure

Product Name:4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole

CAS No:918487-08-8

MF:C₆H₆F₃IN₂

MW:290.024923801422

CID:4719728

Update Time:2025-07-02

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole
- 4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole
- Inchi： 1S/C6H6F3IN2/c1-4-5(10)2-11-12(4)3-6(7,8)9/h2H,3H2,1H3
- InChI Key： MHZFOUNWGGNCPA-UHFFFAOYSA-N
- SMILES： IC1C=NN(C=1C)CC(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 161
Topological Polar Surface Area: 17.8

4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FB02820-5g	4-iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1H-pyrazole	918487-08-8	95%	5g	$2350	2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1749016-1g	4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole	918487-08-8	98%	1g	￥10858.00	2024-04-25
Ambeed	A994726-250mg	4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole	918487-08-8	95%	250mg	$582.0	2025-04-15
Ambeed	A994726-1g	4-Iodo-5-methyl-1-(2,2,2-trifluoroethyl)-1h-pyrazole	918487-08-8	95%	1g	$1456.0	2025-04-15